Cas no 171020-11-4 (2,3-Di(pyridin-3-yl)pyridine)

• Product Name: 2,3-Di(pyridin-3-yl)pyridine
• CAS No: 171020-11-4
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 4909122
• PubChem ID: 46316666
• Update Time: 2025-05-20

2,3-Di(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-di(pyridin-3-yl)pyridine
• 2,3-dipyridin-3-ylpyridine
• 3,2':3',3''-Terpyridine
• SCHEMBL30032
• starbld0020250
• 171020-11-4
• 2,3-Di(pyridin-3-yl)pyridine

• Inchi： 1S/C15H11N3/c1-4-12(10-16-7-1)14-6-3-9-18-15(14)13-5-2-8-17-11-13/h1-11H
• InChI Key： KCGVYMGPANDKMU-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C2C=NC=CC=2)C=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 233.095297364g/mol
• Monoisotopic Mass: 233.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,3-Di(pyridin-3-yl)pyridine

Comprehensive Analysis of 2,3-Di(pyridin-3-yl)pyridine (CAS No. 171020-11-4): Properties, Applications, and Research Insights

2,3-Di(pyridin-3-yl)pyridine (CAS No. 171020-11-4) is a heterocyclic organic compound featuring a central pyridine ring flanked by two pyridin-3-yl substituents. This nitrogen-rich aromatic system has garnered significant attention in materials science, pharmaceutical research, and coordination chemistry due to its unique electronic properties and versatile binding capabilities. The compound's rigid planar structure and chelating potential make it an ideal candidate for designing advanced functional materials, including metal-organic frameworks (MOFs) and organic light-emitting diodes (OLEDs).

Recent studies highlight the growing demand for multidentate nitrogen ligands like 2,3-Di(pyridin-3-yl)pyridine in catalysis and supramolecular chemistry. Researchers are particularly interested in its ability to form stable coordination complexes with transition metals, which are pivotal for developing sustainable catalytic systems – a hot topic aligned with global efforts toward green chemistry. The compound's π-conjugated backbone also contributes to its emerging applications in optoelectronic devices, where it enhances charge transport efficiency.

From a synthetic perspective, CAS No. 171020-11-4 is typically prepared via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, reflecting the pharmaceutical industry's shift toward atom-economical methodologies. Analytical characterization via NMR spectroscopy and X-ray crystallography confirms its high purity and structural integrity, critical for reproducibility in academic and industrial settings. Notably, its thermal stability (>300°C) expands its utility in high-performance polymer composites, addressing the material science community's search for heat-resistant additives.

The compound's relevance to drug discovery stems from its structural similarity to bioactive bipyridine derivatives, frequently explored as kinase inhibitors or antimicrobial agents. While not pharmacologically active itself, 2,3-Di(pyridin-3-yl)pyridine serves as a valuable scaffold for medicinal chemistry optimizations. This aligns with trending searches for "nitrogen heterocycles in drug design" and "small molecule therapeutics," highlighting its interdisciplinary importance.

In material sciences, researchers leverage the compound's luminescent properties to develop white-light emitters for next-generation displays – a response to the OLED industry's demand for energy-efficient components. Computational studies using density functional theory (DFT) models predict its potential in organic photovoltaics, coinciding with increased public interest in renewable energy materials. These applications position CAS No. 171020-11-4 as a compound bridging academic research and industrial innovation.

Environmental considerations are increasingly shaping compound utilization, and 2,3-Di(pyridin-3-yl)pyridine demonstrates favorable biodegradation profiles compared to heavier metal-based alternatives. This addresses growing concerns about "eco-friendly chemical alternatives" – a frequently searched phrase in green chemistry forums. Its low toxicity (as per preliminary assays) further supports its adoption across applications requiring human-safe materials.

Ongoing research explores novel derivatives of 2,3-Di(pyridin-3-yl)pyridine with tailored electronic band gaps, responding to nanotechnology's need for tunable semiconductors. The compound's crystallographic versatility also enables precise engineering of porous materials for gas storage – a critical area in carbon capture technologies. Such developments resonate with searches for "advanced functional materials 2024" and "molecular engineering breakthroughs," ensuring continued relevance in scientific discourse.